2-(2-pyridin-4-ylethyl)-9-(2-thienylcarbonyl)-2,9-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 2-(2-pyridin-4-ylethyl)-9-(thiophene-2-carbonyl)-2,9-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C21H25N3O2S/c25-19-3-7-21(16-24(19)12-6-17-4-10-22-11-5-17)8-13-23(14-9-21)20(26)18-2-1-15-27-18/h1-2,4-5,10-11,15H,3,6-9,12-14,16H2
• InChI Key: JBVUUHJPQAZPKG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(CCN(CC2)C(=O)C3=CC=CS3)CN(C1=O)CCC4=CC=NC=C4
• Molecular Formula: C21H25N3O2S
• Molecular Weight: 383.5 g/mol

Description

2-(2-pyridin-4-ylethyl)-9-(2-thienylcarbonyl)-2,9-diazaspiro[5.5]undecan-3-one is a chemical compound with potential applications in scientific research. It is a spirocyclic compound that contains both pyridine and thienyl groups. The compound has been synthesized using various methods and has shown promising results in several scientific studies.

Mechanism of Action

The exact mechanism of action of 2-(2-pyridin-4-ylethyl)-9-(2-thienylcarbonyl)-2,9-diazaspiro[5.5]undecan-3-one is not yet fully understood. However, it has been shown to have a high affinity for certain receptors in the brain and other tissues. It has also been reported to have antioxidant and anti-inflammatory properties.
Biochemical and Physiological Effects:
Studies have shown that 2-(2-pyridin-4-ylethyl)-9-(2-thienylcarbonyl)-2,9-diazaspiro[5.5]undecan-3-one has several biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-pyridin-4-ylethyl)-9-(2-thienylcarbonyl)-2,9-diazaspiro[5.5]undecan-3-one in lab experiments is its potential to target specific receptors in the body. This makes it a useful tool for studying the mechanisms of various diseases and developing new drugs. However, one limitation is that the compound is relatively new and its full range of effects and potential side effects are not yet fully understood.

Future Directions

There are several future directions for research involving 2-(2-pyridin-4-ylethyl)-9-(2-thienylcarbonyl)-2,9-diazaspiro[5.5]undecan-3-one. One area of research is in the development of new drugs for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Another area of research is in the study of the compound's effects on the immune system and its potential use in immunotherapy. Additionally, further studies are needed to fully understand the compound's mechanisms of action and potential side effects.

Synthesis Methods

The synthesis of 2-(2-pyridin-4-ylethyl)-9-(2-thienylcarbonyl)-2,9-diazaspiro[5.5]undecan-3-one has been reported in several scientific studies. One of the most commonly used methods involves the reaction of 2-(2-pyridin-4-ylethyl)amine with 2-thienylcarbonyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then cyclized to form the spirocyclic compound.

Scientific Research Applications

2-(2-pyridin-4-ylethyl)-9-(2-thienylcarbonyl)-2,9-diazaspiro[5.5]undecan-3-one has been studied for its potential applications in various fields of scientific research. One of the most promising areas of research is in the development of new drugs for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.